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Compound of Interest

Compound Name:
1,1-Diethoxy-N,N-

dimethylmethanamine

Cat. No.: B195914 Get Quote

Disclaimer: Comprehensive safety data for 1,1-Diethoxy-N,N-dimethylmethanamine (CAS

No. 1188-33-6) is not readily available. The following guidance is based on available

information for this compound and supplemented with data from the structurally similar and

closely related chemical, N,N-Dimethylformamide dimethyl acetal (DMF-DMA), due to the lack

of a complete Safety Data Sheet (SDS) for the specified substance.

This guide provides crucial safety protocols and logistical plans for the handling and disposal of

1,1-Diethoxy-N,N-dimethylmethanamine, tailored for researchers, scientists, and

professionals in drug development.

Core Safety and Hazard Information
1,1-Diethoxy-N,N-dimethylmethanamine is a flammable liquid that can cause skin and

serious eye irritation, and may also lead to respiratory irritation.[1] It is essential to handle this

chemical with stringent safety measures to mitigate risks. The compound is also moisture-

sensitive, necessitating storage in a cool, dark environment under an inert atmosphere.[1]
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Hazard
Classification

GHS Pictograms Signal Word Hazard Statements

Flammable liquids GHS02 Danger

H225: Highly

flammable liquid and

vapor.[1] H226:

Flammable liquid and

vapor.[1]

Skin

corrosion/irritation
GHS07 Warning

H315: Causes skin

irritation.[1]

Serious eye

damage/eye irritation
GHS05 Danger

H319: Causes serious

eye irritation.[1]

Specific target organ

toxicity, single

exposure; Respiratory

tract irritation

GHS07 Warning
H335: May cause

respiratory irritation.[1]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment plan is mandatory to prevent exposure

through inhalation, skin, or eye contact.
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Protection Type Recommended PPE
Specifications & Best

Practices

Eye and Face Protection
Chemical safety goggles and a

face shield

Goggles should be compliant

with OSHA's 29 CFR 1910.133

or European Standard EN166.

A face shield is necessary

when there is a risk of

splashing.

Hand Protection Chemical-resistant gloves

Use gloves made of materials

like butyl rubber or Viton for

good resistance to organic

compounds. Nitrile gloves may

be used for splash protection

but must be changed

immediately upon contact.

Always inspect gloves for

damage before use and

practice proper glove removal

techniques.[2]

Body Protection

Flame-retardant and anti-static

lab coat or chemical-resistant

suit

A flame-retardant lab coat

should be worn over personal

clothing. For larger quantities

or procedures with a higher

risk of splashing, a chemical-

resistant suit is recommended.

Respiratory Protection
NIOSH-approved respirator

with an organic vapor cartridge

To be used in a well-ventilated

area, preferably within a

chemical fume hood. If

engineering controls are not

sufficient to maintain exposure

below acceptable limits or

during a spill, a respirator is

required.
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Operational Plan: Step-by-Step Handling Procedure
This protocol outlines the safe handling of 1,1-Diethoxy-N,N-dimethylmethanamine from

preparation to the conclusion of the experimental work.

1. Preparation:

Ensure the work area is in a certified chemical fume hood.
Verify that an emergency eyewash station and safety shower are readily accessible.
Assemble all necessary equipment and reagents.
Don the appropriate PPE as detailed in the table above.

2. Handling:

Ground all equipment to prevent static discharge, which can ignite flammable vapors.[3]
Use only non-sparking tools.[3]
Keep the chemical container tightly closed when not in use.
Avoid inhalation of vapors and any direct contact with skin or eyes.
Keep away from heat, sparks, open flames, and other ignition sources.[3]

3. Post-Handling:

Decontaminate all surfaces and equipment that came into contact with the chemical.
Wash hands and any exposed skin thoroughly with soap and water after work.
Properly store or dispose of the chemical and any contaminated materials.

Disposal Plan
Proper disposal of 1,1-Diethoxy-N,N-dimethylmethanamine and its contaminated waste is

critical to ensure environmental safety and regulatory compliance.

1. Waste Segregation:

Collect all waste containing 1,1-Diethoxy-N,N-dimethylmethanamine in a dedicated,
properly labeled, and sealed hazardous waste container.
Do not mix with other waste streams to prevent potentially hazardous reactions.

2. Container Management:
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Use chemical-resistant containers.
Keep waste containers tightly sealed and store them in a cool, well-ventilated area, away
from ignition sources.

3. Disposal Method:

Dispose of the chemical waste through an approved hazardous waste disposal facility.[4]
Follow all local, state, and federal regulations for hazardous waste disposal.
Empty containers should be handled as hazardous waste as they may retain product
residue.

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 1,1-Diethoxy-
N,N-dimethylmethanamine.
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Caption: Workflow for handling 1,1-Diethoxy-N,N-dimethylmethanamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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